![molecular formula C22H19N3OS B2533996 4-phenyl-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)butanamide CAS No. 863589-30-4](/img/structure/B2533996.png)
4-phenyl-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)butanamide
Overview
Description
4-phenyl-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)butanamide, also known as TAK-659, is a novel small molecule inhibitor that has shown promising results in preclinical studies. It is a potent inhibitor of the protein kinase BTK, which is involved in the development and progression of several types of cancer and autoimmune diseases.
Scientific Research Applications
Synthesis of Novel Compounds
The compound is useful in the synthesis of a new series of 1,3-thiazole, pyrano [2,3- d ]thiazole and 4,5-dihydrothiazolo [4,5- b ]pyridine derivatives . These derivatives have been developed using hydrazonoyl halides as precursors .
Antioxidant Activity
Thiazolo [4,5- b ]pyridines, which include the compound , have been found to exhibit high antioxidant activity . This makes them potentially useful in combating oxidative stress-related diseases.
Antimicrobial Activity
Thiazolo [4,5- b ]pyridines have also been identified as having strong antimicrobial properties . This suggests potential applications in the development of new antimicrobial drugs.
Herbicidal Activity
The compound has been found to have herbicidal properties . This suggests potential applications in agriculture for weed control.
Anti-inflammatory Activity
Thiazolo [4,5- b ]pyridines have been found to have anti-inflammatory properties . This suggests potential applications in the treatment of inflammatory diseases.
Antifungal Activity
The compound has been found to have antifungal properties . This suggests potential applications in the treatment of fungal infections.
Antitumor Activity
Thiazolo [4,5- b ]pyridines have been found to have antitumor properties . This suggests potential applications in cancer treatment.
Histamine H3 Receptor Antagonists
Some representatives of thiazolo [4,5- b ]pyridines have been reported as histamine H3 receptor antagonists . This suggests potential applications in the treatment of allergies and asthma.
Mechanism of Action
- The primary targets of this compound are phosphoinositide 3-kinases (PI3Ks). Specifically, it potently inhibits PI3Kα, PI3Kβ, PI3Kγ, and PI3Kδ with nanomolar IC50 values . Among these isoforms, PI3Kα is a key player in cellular signaling pathways.
Target of Action
Biochemical Pathways
properties
IUPAC Name |
4-phenyl-N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]butanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3OS/c26-20(13-4-9-16-7-2-1-3-8-16)24-18-11-5-10-17(15-18)21-25-19-12-6-14-23-22(19)27-21/h1-3,5-8,10-12,14-15H,4,9,13H2,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTSMUTSRMOQKRD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCC(=O)NC2=CC=CC(=C2)C3=NC4=C(S3)N=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-(dimethylamino)acetamide](/img/structure/B2533919.png)
![N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-2-(1H-1,2,4-triazol-1-yl)acetamide](/img/structure/B2533926.png)
![N-[2-[2-[[Acetyl(cyclopropyl)amino]methyl]pyrrolidin-1-yl]-2-oxoethyl]-N-methylprop-2-enamide](/img/structure/B2533928.png)
![1-[1-(4,6-Dimethylpyrimidin-2-yl)piperidin-4-yl]pyrrolidin-3-ol](/img/structure/B2533931.png)
![2-{[2-Chloro-5-(dimethylsulfamoyl)phenyl]formamido}-4-(methylsulfanyl)butanoic acid](/img/structure/B2533933.png)
